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Compound of Interest

Compound Name: 3-Carbamoylbenzoic acid

Cat. No.: B1225966

This guide provides immediate safety and logistical information for the handling and disposal of
3-Carbamoylbenzoic acid, tailored for researchers, scientists, and drug development
professionals. Following these procedures is critical for ensuring laboratory safety and
regulatory compliance.

Chemical Identifier:

Name: 3-Carbamoylbenzoic acid

Synonyms: 3-(Aminocarbonyl)benzoic acid, Isophthalamic acid, m-Carbamoylbenzoic Acid

CAS Number: 4481-28-1

Molecular Formula: CsH7NO3

Appearance: White to Off-White Solid

Hazard Identification and Personal Protective Equipment
(PPE)

3-Carbamoylbenzoic acid is classified as harmful if swallowed, causes serious eye irritation,
and may cause skin and respiratory irritation.[1][2] Adherence to the following PPE guidelines
is mandatory to minimize exposure risk.

Table 1: Personal Protective Equipment (PPE) for Handling 3-Carbamoylbenzoic Acid

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1225966?utm_src=pdf-interest
https://www.benchchem.com/product/b1225966?utm_src=pdf-body
https://www.benchchem.com/product/b1225966?utm_src=pdf-body
https://www.benchchem.com/product/b1225966?utm_src=pdf-body
https://www.ehs.washington.edu/chemical/chemical-spills-laboratories
https://ehs.princeton.edu/chemical/spill/procedures
https://www.benchchem.com/product/b1225966?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

] ] Specifications and Best
Protection Type Required PPE .
Practices

Wear tightly fitting safety
goggles with side-shields

conforming to EN 166 (EU) or
Safety Goggles and Face

Eye and Face Protection —_ NIOSH (US).[1] A face shield
ie

should be used in addition to

goggles when there is a high

risk of splashes.[3]

Butyl rubber gloves are
recommended for superior
protection against corrosive
chemicals.[4][5] Nitrile gloves

Hand Protection Chemical-Resistant Gloves may be stitable for incidental
contact with weak acids but
should be used with caution.[6]
Always inspect gloves before
use and wash hands after

removal.[1]

Wear a fire/flame resistant and
] impervious lab coat or
Body Protection Laboratory Coat or Coveralls o
coveralls.[1] Ensure clothing is

fully buttoned or fastened.

For handling powders and in
the absence of adequate
ventilation, use a NIOSH-
approved N95 filtering
) ) ] facepiece respirator to protect

Respiratory Protection NIOSH-Approved Respirator ) )
against dust.[7] If heating or
aerosolization is possible, a
full-face respirator with a white-
colored acid gas cartridge is

recommended.[3]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.ehs.washington.edu/chemical/chemical-spills-laboratories
https://www.cdpr.ca.gov/wp-content/uploads/2024/08/niosh_approved_respirator_cartridges.pdf
https://www.oxwork.com/en/blog/butyl-gloves-or-nitrile-gloves-what-to-choose-against-chemical-risks
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.ehs.washington.edu/chemical/chemical-spills-laboratories
https://www.ehs.washington.edu/chemical/chemical-spills-laboratories
https://aghealthandsafety.com/wp-content/uploads/2021/10/respiratory-quick-guide-WEB.pdf
https://www.cdpr.ca.gov/wp-content/uploads/2024/08/niosh_approved_respirator_cartridges.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational and Disposal Plans
Experimental Protocol: Safe Handling and Weighing

This protocol outlines the step-by-step procedure for safely handling and weighing solid 3-
Carbamoylbenzoic acid.

e Preparation:

o

Ensure all required PPE is correctly worn.

[¢]

Verify that an emergency eyewash station and safety shower are accessible.

[e]

Designate a specific area for handling the chemical, preferably within a fume hood or a
well-ventilated space.[1]

[¢]

Assemble all necessary equipment (spatula, weighing paper/boat, container) before
handling the chemical.

e Handling and Weighing:

[e]

Minimize the creation of dust when handling the solid.[8]

o

Use a dedicated spatula to transfer the required amount of 3-Carbamoylbenzoic acid
onto weighing paper or a weighing boat.

o

Carefully transfer the weighed solid into the reaction vessel.

[¢]

If any solid is spilled, follow the emergency spill procedures outlined below.
e Post-Handling:
o Clean all equipment that has come into contact with the chemical.

o Dispose of any contaminated materials (e.g., weighing paper, gloves) in the designated
chemical waste container.

o Wash hands thoroughly with soap and water after completing the task.[1]
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Emergency Procedures: Accidental Exposure and Spills

Immediate and appropriate action is crucial in the event of an accident.

Table 2: First-Aid Measures for 3-Carbamoylbenzoic Acid Exposure

Exposure Route First-Aid Procedure

Move the individual to fresh air. If breathing is
) difficult, administer oxygen. If not breathing,
Inhalation ) o T ) ]
provide artificial respiration. Seek immediate

medical attention.[1]

Immediately remove contaminated clothing.
, Wash the affected area with plenty of soap and
Skin Contact ] ]
water for at least 15 minutes.[2] Seek medical

attention if irritation persists.

Immediately flush eyes with copious amounts of
water for at least 15 minutes, including under

Eye Contact the eyelids.[2] Remove contact lenses if present
and easy to do. Seek immediate medical

attention.[2]

Rinse the mouth with water. Do not induce
) vomiting. Never give anything by mouth to an
Ingestion _ _
unconscious person. Call a poison control

center or doctor immediately.[1]

Experimental Protocol: Small Chemical Spill Cleanup

This protocol is for small, incidental spills that can be safely managed by trained laboratory
personnel. For large or dangerous spills, evacuate the area and contact emergency services.

e Alert and Assess:
o Alert personnel in the immediate area of the spill.

o Assess the extent of the spill and the associated hazards.
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¢ Containment:

o Wearing appropriate PPE, contain the spill by creating a dike around the edges with an
absorbent, non-combustible material like vermiculite or cat litter.[9]

e Neutralization and Absorption:

o For an acidic solid like 3-Carbamoylbenzoic acid, cautiously neutralize the spill with soda
ash or sodium bicarbonate.[9][10]

o Once neutralized, absorb the material using spill pillows or other absorbent pads.[9]
o Cleanup and Decontamination:

o Carefully sweep or scoop the absorbed and neutralized material into a designated
chemical waste container.[2]

o Clean the spill area with water and a detergent.
e Disposal:

o Label the waste container as "Spill Debris involving 3-Carbamoylbenzoic acid" and
dispose of it as hazardous waste.[2]

o Replenish the spill kit.

Disposal Plan

Proper disposal of 3-Carbamoylbenzoic acid and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Experimental Protocol: Chemical and Container Disposal
» Waste Collection:

o Collect all waste containing 3-Carbamoylbenzoic acid, including contaminated
consumables, in a clearly labeled, sealed, and chemically compatible container.
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o Segregate acidic waste from other chemical waste streams, particularly bases, metals,
and oxidizing materials.[11][12]

o Container Disposal:
o For empty containers, triple rinse with a suitable solvent (e.g., water).[11][13]
o Dispose of the rinsate as chemical waste.

o After triple rinsing, deface or remove the original label and dispose of the container in the
appropriate glass or plastic recycling bin.[14]

» Final Disposal:

o Dispose of the hazardous waste container through your institution's designated hazardous
waste management program.[8]

o Ensure all local, state, and federal regulations for hazardous waste disposal are followed.

[8]

Visual Workflow and Logical Relationships

Diagram 1: Workflow for Safe Handling of 3-Carbamoylbenzoic Acid
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Caption: Workflow for the safe handling of 3-Carbamoylbenzoic acid.

Diagram 2: Personal Protective Equipment (PPE) Logic
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Click to download full resolution via product page

Caption: Mandatory PPE for handling 3-Carbamoylbenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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